Cas no 2228202-51-3 (2,2-difluoro-1-(4-fluorophenyl)cyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-(4-fluorophenyl)cyclopropan-1-amine
• CAS No: 2228202-51-3
• MF: C₉H₈F₃N
• MW: 187.161732673645
• CID: 6085038
• PubChem ID: 165702315
• Update Time: 2025-10-29

2,2-difluoro-1-(4-fluorophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(4-fluorophenyl)cyclopropan-1-amine
• EN300-1950206
• 2228202-51-3

• Inchi： 1S/C9H8F3N/c10-7-3-1-6(2-4-7)8(13)5-9(8,11)12/h1-4H,5,13H2
• InChI Key： AOOGHDMCMCLUGQ-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC(=CC=1)F)N)F

Computed Properties

• Exact Mass: 187.06088375g/mol
• Monoisotopic Mass: 187.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-1-(4-fluorophenyl)cyclopropan-1-amine

Introduction to 2,2-difluoro-1-(4-fluorophenyl)cyclopropan-1-amine (CAS No. 2228202-51-3)

2,2-difluoro-1-(4-fluorophenyl)cyclopropan-1-amine, identified by the CAS number 2228202-51-3, is a fluorinated heterocyclic amine that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane ring substituted with fluorine atoms and an amine group, which confers unique electronic and steric properties. The presence of fluorine atoms, particularly in the 2,2-difluoro configuration and the 4-fluorophenyl substituent, enhances the lipophilicity and metabolic stability of the molecule, making it a promising candidate for drug development.

The structural motif of cyclopropan-1-amine provides a rigid framework that can be exploited to modulate binding interactions with biological targets. The combination of fluorine substitution and aromatic ring systems offers a rich scaffold for designing molecules with tailored pharmacokinetic profiles. In recent years, there has been a surge in interest regarding fluorinated compounds due to their ability to improve drug efficacy, reduce toxicity, and enhance bioavailability. This has spurred extensive research into understanding the structural-activity relationships (SAR) of such molecules.

One of the most compelling aspects of 2,2-difluoro-1-(4-fluorophenyl)cyclopropan-1-amine is its potential application in the development of novel therapeutic agents. The cyclopropane ring is known to introduce conformational constraints that can optimize receptor binding, while the fluorine atoms can serve as pharmacophores to influence enzyme activity or receptor selectivity. The 4-fluorophenyl group further extends the molecular diversity, allowing for fine-tuning of physicochemical properties such as solubility and permeability.

Recent studies have highlighted the role of fluorinated cyclopropanes in medicinal chemistry. For instance, researchers have demonstrated that these motifs can be incorporated into kinase inhibitors, where the rigidity of the cyclopropane ring enhances binding affinity. Additionally, the fluorine atoms can participate in π-stacking interactions or hydrogen bonding, further stabilizing enzyme-substrate complexes. These findings have laid the groundwork for exploring 2,2-difluoro-1-(4-fluorophenyl)cyclopropan-1-amine as a lead compound in drug discovery programs.

The synthesis of 2,2-difluoro-1-(4-fluorophenyl)cyclopropan-1-amine presents both challenges and opportunities. The introduction of multiple fluorine atoms requires precise control over reaction conditions to avoid unwanted side products. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules with high yields and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorochemical transformations have been instrumental in facilitating these syntheses.

In terms of biological activity, preliminary investigations suggest that 2,2-difluoro-1-(4-fluorophenyl)cyclopropan-1-amine exhibits promising properties as an intermediate in the synthesis of biologically active compounds. Its structural features make it a versatile building block for designing molecules targeting various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The amine functionality provides a site for further derivatization, allowing chemists to explore diverse chemical space.

The impact of fluorine substitution on pharmacological properties cannot be overstated. Fluorine atoms can alter metabolic pathways by influencing enzyme recognition or binding affinity. For example, C-F bonds are known to be relatively stable under physiological conditions but can undergo specific cleavage by certain enzymes. This characteristic makes fluorinated compounds attractive for designing drugs with prolonged half-lives or enhanced resistance to degradation.

Current research efforts are focused on leveraging computational methods to predict the biological activity of 2,2-difluoro-1-(4-fluorophenyl)cyclopropan-1-amine and its derivatives. Molecular modeling techniques such as docking studies and quantum mechanical calculations are being employed to understand how structural modifications affect receptor binding affinity and selectivity. These approaches have accelerated the discovery process by allowing researchers to screen large libraries of compounds virtual before conducting experimental validation.

The future prospects for 2,2-difluoro-1-(4-fluorophenyl)cyclopropan-1-amine are vast and multifaceted. As our understanding of fluorinated chemistry evolves, new synthetic strategies will emerge to facilitate access to more complex derivatives. Additionally, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be crucial in translating these findings into tangible therapeutic benefits.

In conclusion, 2 , 2 - difluoro - 1 - ( 4 - fluoro phenyl ) cyc lo pro pan - 1 - am ine ( CAS No . 2228202 - 51 - 3 ) represents a significant advancement in pharmaceutical chemistry . Its unique structural features , coupled with its synthetic accessibility , make it an invaluable tool for drug discovery . As research progresses , this compound is poised to play a pivotal role in developing next-generation therapeutics that address unmet medical needs .